Cas no 194487-79-1 (Methyl 4-Bromo-2-Ethylbenzoate)

Methyl 4-Bromo-2-Ethylbenzoate is a brominated aromatic ester with the molecular formula C₁₀H₁₁BrO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and ethyl substituents on the benzoate scaffold enhances its reactivity, enabling selective functionalization at the 4-position. Its ester group offers stability while remaining amenable to hydrolysis or transesterification. The compound is typically characterized by high purity (>97%) and consistent performance in cross-coupling reactions, such as Suzuki or Heck couplings. Suitable for controlled laboratory use, it should be handled with standard safety precautions for brominated aromatic compounds.

Methyl 4-Bromo-2-Ethylbenzoate structure

194487-79-1 structure

Product Name:Methyl 4-Bromo-2-Ethylbenzoate

CAS No:194487-79-1

MF:C₁₀H₁₁BrO₂

MW:243.097142457962

MDL:MFCD22490667

CID:1387052

PubChem ID:53797189

Update Time:2025-06-07

Methyl 4-Bromo-2-Ethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-bromo-2-ethyl-, methyl ester
- Methyl 4-bromo-2-ethylbenzoate
- 4-Bromo-2-ethyl-benzoic acid methyl ester
- (S)-2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester
- AT27250
- 4-Bromo-2-ethylbenzoic acid methyl ester
- CS-0194490
- 194487-79-1
- FFVNCXKOXIRVHQ-UHFFFAOYSA-N
- AKOS027425775
- SCHEMBL3712715
- SB34823
- DB-184789
- MFCD22490667
- Methyl 4-Bromo-2-Ethylbenzoate
- MDL： MFCD22490667
- Inchi： 1S/C10H11BrO2/c1-3-7-6-8(11)4-5-9(7)10(12)13-2/h4-6H,3H2,1-2H3
- InChI Key： FFVNCXKOXIRVHQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OC)=C(C=1)CC

Computed Properties

Exact Mass: 241.99423
Monoisotopic Mass: 241.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Methyl 4-Bromo-2-Ethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M297090-1g	Methyl 4-Bromo-2-Ethylbenzoate	194487-79-1		1g	$ 50.00	2022-06-04
TRC	M297090-5g	Methyl 4-Bromo-2-Ethylbenzoate	194487-79-1		5g	$ 65.00	2022-06-04
TRC	M297090-10g	Methyl 4-Bromo-2-Ethylbenzoate	194487-79-1		10g	$ 80.00	2022-06-04
abcr	AB516740-250 mg	Methyl 4-bromo-2-ethylbenzoate, 95%; .	194487-79-1	95%	250MG	€232.90	2023-04-17
abcr	AB516740-500 mg	Methyl 4-bromo-2-ethylbenzoate, 95%; .	194487-79-1	95%	500MG	€379.10	2023-04-17
abcr	AB516740-1 g	Methyl 4-bromo-2-ethylbenzoate, 95%; .	194487-79-1	95%	1g	€509.50	2023-04-17
eNovation Chemicals LLC	Y1129924-100mg	4-Bromo-2-ethyl-benzoic acid methyl ester	194487-79-1	95%	100mg	$190	2024-07-28
eNovation Chemicals LLC	Y1129924-250mg	4-Bromo-2-ethyl-benzoic acid methyl ester	194487-79-1	95%	250mg	$185	2024-07-28
eNovation Chemicals LLC	Y1129924-500mg	4-Bromo-2-ethyl-benzoic acid methyl ester	194487-79-1	95%	500mg	$240	2024-07-28
eNovation Chemicals LLC	Y1129924-1g	4-Bromo-2-ethyl-benzoic acid methyl ester	194487-79-1	95%	1g	$340	2024-07-28